Cas no 41655-13-4 (Karacolidine)
Karacolidine structure
Product Name:Karacolidine
CAS No:41655-13-4
MF:C22H35NO5
MW:393.517007112503
CID:2668093
Update Time:2024-03-04
Karacolidine Chemical and Physical Properties
Names and Identifiers
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- (16S)-20-Ethyl-16-methoxy-4-methylaconitane-1α,8,10,14α-tetrol
- Karacolidine
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- Inchi: 1S/C22H35NO5/c1-4-23-10-19(2)6-5-15(24)22-14(19)7-12(18(22)23)20(26)9-13(28-3)11-8-21(22,27)17(20)16(11)25/h11-18,24-27H,4-10H2,1-3H3/t11-,12+,13+,14-,15+,16+,17-,18-,19+,20+,21+,22+/m1/s1
- InChI Key: PFSQFYVYGQKXRF-KQKLYXCJSA-N
- SMILES: O[C@@]12C[C@@H]3[C@H](C[C@@]([C@H]1[C@H]3O)([C@H]1C[C@@H]3[C@@]4(C)CC[C@@H]([C@@]23[C@@H]1N(CC)C4)O)O)OC
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 719
- Topological Polar Surface Area: 93.4
Karacolidine Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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